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Compound of Interest

Compound Name: Fmoc-His(Trt)-OH

Cat. No.: B557072 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Fmoc-N-trityl-L-histidine (Fmoc-His(Trt)-OH) is a critical building block in solid-phase peptide

synthesis (SPPS), enabling the incorporation of histidine residues into synthetic peptides and

proteins.[1][2][3] Its proper handling is paramount to ensure laboratory safety and maintain the

integrity of research outcomes. This in-depth guide provides a technical overview of the safety

and handling precautions for Fmoc-His(Trt)-OH, tailored for professionals in research and drug

development.

Hazard Identification and Classification
While not classified as a hazardous substance or mixture according to most suppliers, Fmoc-
His(Trt)-OH is considered a chemical that requires careful handling in a laboratory setting.[4]

Some safety data sheets (SDS) indicate that it may cause skin and eye irritation, and may

cause respiratory tract irritation if inhaled.[5][6][7] Ingestion may also be harmful.[4][5] It is

crucial to treat this compound with the respect afforded to all laboratory chemicals.

GHS Classification:

According to some sources, this chemical is considered hazardous by the 2012 OSHA Hazard

Communication Standard (29 CFR 1910.1200).[6]

Skin Corrosion/Irritation: Category 2[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b557072?utm_src=pdf-interest
https://www.benchchem.com/product/b557072?utm_src=pdf-body
https://advancedchemtech.com/product/fmoc-histrt-oh/
https://www.medchemexpress.com/fmoc-his-trt-oh.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8444769.htm
https://www.benchchem.com/product/b557072?utm_src=pdf-body
https://www.benchchem.com/product/b557072?utm_src=pdf-body
https://www.benchchem.com/product/b557072?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AFH105%20Fmoc-His(Trt).pdf
https://www.peptide.com/custdocs/MSDS%20AFH205%20Fmoc-D-His(Trt).pdf
https://www.fishersci.com/store/msds?partNumber=AC360330250&countryCode=US&language=en
https://www.anaspec.com/assets/fdc0d45b-2132-4c77-8912-f7462711361a/sds-en-as-20018-fmoc-his-trt-oh.pdf
https://www.peptide.com/custdocs/MSDS%20AFH105%20Fmoc-His(Trt).pdf
https://www.peptide.com/custdocs/MSDS%20AFH205%20Fmoc-D-His(Trt).pdf
https://www.fishersci.com/store/msds?partNumber=AC360330250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC360330250&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Serious Eye Damage/Eye Irritation: Category 2[6]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[6]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of Fmoc-His(Trt)-OH is essential

for its safe handling and storage.

Property Value Source

Chemical Formula C40H33N3O4 [4][5]

Molecular Weight 619.7 g/mol [4]

Appearance White to off-white solid powder [3]

Melting Point 150-155 °C (lit.) [3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone, etc.

Slightly soluble in water.

[3]

Storage Temperature 2-8°C or colder (<-15°C) [8][9][10]

Exposure Controls and Personal Protection
To minimize exposure and ensure personal safety, a multi-layered approach combining

engineering controls, administrative controls, and personal protective equipment (PPE) is

necessary.

Engineering Controls
Ventilation: Use in a well-ventilated area.[8] For operations that may generate dust, use

process enclosures or local exhaust ventilation to keep airborne levels below recommended

exposure limits.[5][8]

Personal Protective Equipment (PPE)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC360330250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC360330250&countryCode=US&language=en
https://www.benchchem.com/product/b557072?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AFH105%20Fmoc-His(Trt).pdf
https://www.peptide.com/custdocs/MSDS%20AFH205%20Fmoc-D-His(Trt).pdf
https://www.peptide.com/custdocs/MSDS%20AFH105%20Fmoc-His(Trt).pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8444769.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8444769.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8444769.htm
https://www.chemicalbook.com/msds/Fmoc-His-Trt-OH.pdf
https://www.sigmaaldrich.com/HK/zh/product/aldrich/47639
https://shop.bachem.com/product/4011444/
https://www.chemicalbook.com/msds/Fmoc-His-Trt-OH.pdf
https://www.peptide.com/custdocs/MSDS%20AFH205%20Fmoc-D-His(Trt).pdf
https://www.chemicalbook.com/msds/Fmoc-His-Trt-OH.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Wear chemical safety goggles or glasses that have been tested and

approved under government standards such as NIOSH (US) or EN 166 (EU).[8]

Hand Protection: Wear appropriate chemical-resistant gloves.[4][5][8] Gloves must be

inspected prior to use and disposed of in accordance with good laboratory practices.[4][8]

Skin and Body Protection: A lab coat or full suit should be worn.[4][5] Choose body protection

appropriate for the task and potential exposure.[4]

Respiratory Protection: For nuisance levels of dust, a type N95 (US) or type P1 (EN 143)

dust mask can be used.[4][9] In case of insufficient ventilation, a self-contained breathing

apparatus (SCBA) should be used to avoid inhalation of the product.[4][5]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the quality of Fmoc-
His(Trt)-OH and preventing accidents.

Handling
Avoid contact with skin and eyes.[7]

Avoid formation of dust and aerosols.[8]

Do not breathe dust.[4][5]

Keep away from heat and sources of ignition.[4][5]

Wash hands thoroughly after handling.[4][5][8]

Storage
Keep container tightly closed in a dry and well-ventilated place.[4][5][8]

Recommended storage temperature is between 2-8°C, with some suppliers recommending

storage at or below -15°C.[8][9][10]

Store under an inert gas as the product is moisture-sensitive.[8]
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First-Aid Measures
In the event of exposure, immediate and appropriate first-aid is crucial.

Exposure Route First-Aid Protocol

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.[4][7][8]

Skin Contact Wash off with soap and plenty of water.[4][8]

Eye Contact

Flush eyes with water as a precaution. Remove

contact lenses if present and easy to do.

Continue rinsing.[4][5][8]

Ingestion
Rinse mouth with water. Never give anything by

mouth to an unconscious person.[4][7][8]

In all cases of exposure, seek medical advice if symptoms persist.

Accidental Release Measures
In the case of a spill, follow these procedures to mitigate the hazard.

Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container.[4][5]

Large Spill: Use a shovel to put the material into a convenient waste disposal container.[4][5]

Avoid dust formation and do not let the product enter drains.[8]

Personal Precautions: Wear the appropriate PPE, including splash goggles, full suit, dust

respirator, boots, and gloves.[4][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[5][8] For small fires, a carbon dioxide or dry chemical extinguisher is

recommended.[5]
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Hazardous Combustion Products: Oxides of carbon (CO, CO2) and nitrogen (NOx) may be

produced.[5][8]

Special Protective Equipment: Firefighters should wear a positive pressure self-contained

breathing apparatus (SCBA) and full turnout gear.[5]

Disposal Considerations
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations.[4] Contaminated packaging should be disposed of as unused product.

Experimental Workflow: Safe Handling of Fmoc-
His(Trt)-OH in SPPS
The following diagram illustrates a logical workflow for the safe handling and use of Fmoc-
His(Trt)-OH in a typical solid-phase peptide synthesis experiment.
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Workflow for Safe Handling of Fmoc-His(Trt)-OH in SPPS

Preparation

Handling & Weighing

Peptide Synthesis

Cleanup & Disposal

Review SDS and Protocols

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Well-Ventilated Work Area
(Fume Hood)

Retrieve from Cold Storage
(Allow to Equilibrate to RT)

Proceed to Handling

Weigh Required Amount
(Minimize Dust Generation)

Dissolve in Appropriate Solvent

Proceed to Synthesis

Perform Coupling Reaction
(e.g., with HOBt/HOAt to minimize racemization)

Decontaminate Glassware and Surfaces

Proceed to Cleanup

Dispose of Waste
(Solid and Liquid) per Regulations

Remove PPE and Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Fmoc-His(Trt)-OH.
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Hazard Mitigation Workflow
This diagram outlines the logical steps for identifying and mitigating potential hazards

associated with Fmoc-His(Trt)-OH.

Hazard Identification and Mitigation Workflow

Hazard Identification
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- Fume Hood

- Local Exhaust Ventilation
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Safe Work Practices:
- Avoid Dust Generation

- Proper Storage
- Good Housekeeping

- Hand Washing

First-Aid Procedures
(as per SDS) Spill Cleanup ProtocolFire Extinguishing Measures
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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